Cas no 104777-60-8 (30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)-)
104777-60-8 structure
Product Name:30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)-
CAS No:104777-60-8
MF:C29H44O3
MW:440.657869338989
CID:194934
PubChem ID:14036559
Update Time:2025-04-19
30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)- Chemical and Physical Properties
Names and Identifiers
-
- 30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)-
- akebonic acid
- 4a(2H)-Picenecarboxylicacid, 1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydro-10-hydroxy-6a,6b,9,9,12a-pentamethyl-2-methylene-,(4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-
- Akebonoic acid
- 30-Noroleana-12,20(29)-dien-28-oic acid, 3-hydroxy-, (3beta)-
- Q27137930
- FG4NSA90TQ
- 30-NOROLEANA-12,20(29)-DIEN-28-OIC ACID, 3-HYDROXY-, (3.BETA.)-
- UNII-FG4NSA90TQ
- CHEMBL1835437
- CHEBI:69588
- 4a(2H)-Picenecarboxylic acid, 1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydro-10-hydroxy-6a,6b,9,9,12a-pentamethyl-2-methylene-, (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-
- 104777-60-8
- (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-6a,6b,9,9,12a-pentamethyl-2-methylidene-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
-
- Inchi: 1S/C29H44O3/c1-18-9-14-29(24(31)32)16-15-27(5)19(20(29)17-18)7-8-22-26(4)12-11-23(30)25(2,3)21(26)10-13-28(22,27)6/h7,20-23,30H,1,8-17H2,2-6H3,(H,31,32)/t20-,21-,22+,23-,26-,27+,28+,29-/m0/s1
- InChI Key: XWVVPZWKCNXREE-VSQYQUPVSA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(=C)C[C@H]4C3=CC[C@@H]12
Computed Properties
- Exact Mass: 440.32922
- Monoisotopic Mass: 440.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 1
- Complexity: 885
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
- LogP: 6.76360
30-Noroleana-12,20(29)-dien-28-oicacid, 3-hydroxy-, (3b)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk